Cas no 106515-79-1 (methyl 2-(2-hydroxypropyl)benzoate)

• Product Name: methyl 2-(2-hydroxypropyl)benzoate
• CAS No: 106515-79-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2873074
• PubChem ID: 131843719
• Update Time: 2025-10-20

methyl 2-(2-hydroxypropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-hydroxypropyl)benzoate
• EN300-1869431
• 106515-79-1

• Inchi： 1S/C11H14O3/c1-8(12)7-9-5-3-4-6-10(9)11(13)14-2/h3-6,8,12H,7H2,1-2H3
• InChI Key： VYQVNLPOTVYVOX-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 194.094294304Da
• Monoisotopic Mass: 194.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(2-hydroxypropyl)benzoate

Recent Advances in the Study of Methyl 2-(2-Hydroxypropyl)benzoate (CAS: 106515-79-1) in Chemical Biology and Pharmaceutical Research

Methyl 2-(2-hydroxypropyl)benzoate (CAS: 106515-79-1) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of investigation has been the optimization of synthetic routes for methyl 2-(2-hydroxypropyl)benzoate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using catalytic hydrogenation, which offers advantages in terms of scalability and environmental sustainability. The study highlighted the compound's role as a precursor in the synthesis of novel anti-inflammatory agents, with promising results in preclinical models.

In addition to its synthetic utility, methyl 2-(2-hydroxypropyl)benzoate has been investigated for its direct biological effects. Recent in vitro studies have shown that the compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential applications in drug metabolism modulation. However, further in vivo studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic properties.

The compound's structural features have also attracted attention in drug design. Its benzoate ester moiety combined with the hydroxypropyl side chain provides a versatile scaffold for medicinal chemistry optimization. Several research groups have reported derivatives of methyl 2-(2-hydroxypropyl)benzoate with enhanced biological activity, particularly in the context of neurodegenerative disease targets.

From a safety and toxicological perspective, recent assessments indicate that methyl 2-(2-hydroxypropyl)benzoate has a favorable profile at therapeutic concentrations, though comprehensive toxicology studies are still ongoing. Regulatory considerations for its use in pharmaceutical applications are currently being evaluated by several health authorities worldwide.

Looking forward, the most promising applications of methyl 2-(2-hydroxypropyl)benzoate appear to be in the development of CNS-targeted therapeutics and as a building block for more complex pharmaceutical compounds. Several patent applications filed in 2023-2024 suggest growing commercial interest in this chemical entity, particularly in combination with other bioactive molecules.

In conclusion, methyl 2-(2-hydroxypropyl)benzoate (CAS: 106515-79-1) represents an important compound in contemporary pharmaceutical research, with multiple potential applications that warrant further investigation. The coming years are likely to see increased research activity surrounding this molecule, particularly as its role in drug discovery pipelines becomes more established.